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Compound of Interest

Compound Name: Methanesulfonic anhydride

Cat. No.: B054373

Methanesulfonic Anhydride: A Comprehensive
Technical Guide

Methanesulfonic anhydride (Msz20) is a highly reactive and versatile reagent in organic
synthesis, serving as the acid anhydride of methanesulfonic acid.[1] It is widely employed as a
potent mesylating agent, finding significant application in the fields of pharmaceutical
development and fine chemical manufacturing. This technical guide provides an in-depth
overview of its core physical and chemical properties, detailed experimental protocols, and key
applications for researchers, scientists, and drug development professionals.

Physical Properties

Methanesulfonic anhydride is a white, crystalline solid at room temperature.[1][2] It is
characterized by its high reactivity, particularly its sensitivity to moisture, which necessitates
careful handling and storage in a cool, dry environment.[3][4] The compound is generally
soluble in a variety of aprotic organic solvents, including chloroform, benzene, dimethyl
sulfoxide (DMSO), and hot ether.[1][2][5][6]

A summary of its key physical properties is presented in the table below for easy reference and
comparison.
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Property Value Source(s)
Molecular Formula C2H605S2 [L1121131[ 7]
Molar Mass 174.19 g/mol [11121[7]

White to light brown/gray solid,
Appearance [11[2][8]
powder, or crystals

Melting Point 64-71 °C (147-160 °F) [1I21I51618]

. _ 125 °C at 4 mmHg (0.53 kPa)
Boiling Point [21[8]1[9]
138 °C at 10 mmHg (1.33 kPa)

Density 0.92 - 1.36 g/cm3 [1112][8]
Solubility in Water Hydrolyzes [1]
. ] Soluble in most aprotic organic
Solubility (Organic) [L][2113105]1e118]1
solvents

Vapor Density 3.3 (vs air) [2][8]

Chemical Properties and Reactivity

The chemical utility of methanesulfonic anhydride stems from its function as a powerful
electrophile, making it an excellent reagent for introducing the methanesulfonyl (mesyl) group
into various molecules.

Mesylation of Alcohols

One of the most common applications of methanesulfonic anhydride is the conversion of
alcohols to their corresponding methanesulfonates (mesylates).[1][4][5] This reaction is
typically carried out in the presence of a non-nucleophilic base, such as pyridine or
triethylamine, to neutralize the methanesulfonic acid byproduct. The resulting mesylates are
excellent leaving groups in nucleophilic substitution and elimination reactions. A key advantage
of using Ms20 over methanesulfonyl chloride (MsCI) is the avoidance of chlorinated by-
products.[4]
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+ Ms20
|
R-OH (Alcohol) R-OMs (Mesylate)
Ms20 (Methanesulfonic Anhydride) MsOH (Methanesulfonic Acid)
Reactants Products
Ms20 MsOH
R 1 +Ms20
Ar-H (Aromatic Ring) Ar-SO2CHs (Aryl Sulfone)
Lewis Acid
Catalyst
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Primary or Secondary
Alcohol (R-CH(OH)-R")

Base (e.g., EtsN)

Reacts with Assists

Elimination

Aldehyde (R-CHO) or
Ketone (R-CO-R’)

Start: Methanesulfonic Acid
(CH3S0sH) & P20s

'

Reaction:
Heat (e.g., 80°C) with stirring

‘

Workup:
Extraction with Dichloromethane

'

Purification:
Vacuum Distillation or Recrystallization

Final Product:
Methanesulfonic Anhydride (Ms20)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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